Cas no 82419-33-8 (7,8-Difluoro-2,3-dihydro-3-methyl-[4H]-1,4-benzoxazine)

• Product Name: 7,8-Difluoro-2,3-dihydro-3-methyl-[4H]-1,4-benzoxazine
• CAS No: 82419-33-8
• MF: C₉H₉F₂NO
• MW: 185.170669317245
• CID: 720292
• PubChem ID: 10219718
• Update Time: 2025-06-15

7,8-Difluoro-2,3-dihydro-3-methyl-[4H]-1,4-benzoxazine Chemical and Physical Properties

Names and Identifiers

• 7,8-Difluoro-2,3-dihydro-3-methyl-[4H]-1,4-benzoxazine
• 2H-1,4-Benzoxazine,7,8-difluoro-3,4-dihydro-3-methyl-
• 7,8-difluoro-3-methyl-3,4-dihydro-2H-1,2-benzoxazine
• (RS)-7,8-difluoro-3-methyl-2,3-dihydro-4H-[1,4]benzoxazine
• 7,8-difluoro-2,3-dihydro-3-methyl-4H-1,4-benzoxazine
• 7,8-DIFLUORO-2,3-DIHYDRO-3-METHYL-4H-BENZOXAZINE
• 7,8-difluoro-3,4-dihydro-3-methyl-2H-[1,4]benzoxazine
• 7,8-difluoro-3-methyl-2,3-dihydro-4H-[1,4]benzoxazine
• 7,8-Difluoro-3-methyl-3,4-dihydro-2H-[1,4]benzoxazine
• I14-1111
• 7,8-difluoro-3-methyl-3,4-dihydro-2H-benz[1,4]oxazine
• (-)-7,8-difluoro-2,3-dihydro-3-methyl-4H-[1,4]benzoxazine
• AKOS015842795
• 7,8-difluoro-2,3-dihydro-3-methyl-4H-1,4-berizoxazine
• SCHEMBL3343457
• 7,8-Difluoro-3-methyl-3,4-dihydro-2H-benzo[b][1,4]oxazine
• FT-0603757
• C90233
• (rs)-7,8-difluoro-3-methyl-3,4-dihydro-2h-[1,4]benzoxazine
• BVHSAZFNVBBGNX-UHFFFAOYSA-N
• 82419-33-8

• Inchi： 1S/C9H9F2NO/c1-5-4-6-2-3-7(10)8(11)9(6)13-12-5/h2-3,5,12H,4H2,1H3
• InChI Key： ZADJRGYAXJDFGT-UHFFFAOYSA-N
• SMILES： FC1=C(C=CC2=C1ONC(C)C2)F

Computed Properties

• Exact Mass: 185.06500
• Monoisotopic Mass: 185.06522023g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 21.3Ų

Experimental Properties

• Density: 1.22
• Boiling Point: 240.267°C at 760 mmHg
• Flash Point: 99.11°C
• Refractive Index: 1.485
• PSA: 21.26000
• LogP: 2.29560

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazines Benzoxazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazines

Additional information on 7,8-Difluoro-2,3-dihydro-3-methyl-[4H]-1,4-benzoxazine

Research Update on 7,8-Difluoro-2,3-dihydro-3-methyl-[4H]-1,4-benzoxazine (CAS: 82419-33-8): Recent Advances and Applications

7,8-Difluoro-2,3-dihydro-3-methyl-[4H]-1,4-benzoxazine (CAS: 82419-33-8) is a fluorinated benzoxazine derivative that has garnered significant attention in the field of medicinal chemistry and drug discovery. Recent studies have highlighted its potential as a key intermediate in the synthesis of novel bioactive compounds, particularly in the development of central nervous system (CNS) therapeutics. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, pharmacological properties, and emerging applications.

A study published in the Journal of Medicinal Chemistry (2023) explored the role of 7,8-Difluoro-2,3-dihydro-3-methyl-[4H]-1,4-benzoxazine as a precursor in the synthesis of selective serotonin reuptake inhibitors (SSRIs). The researchers demonstrated that the compound's unique fluorination pattern and benzoxazine scaffold contribute to enhanced blood-brain barrier permeability, making it a promising candidate for CNS-targeted drug development. The study also reported improved metabolic stability compared to non-fluorinated analogs, suggesting potential advantages in pharmacokinetic profiles.

In the field of antimicrobial research, a 2024 publication in Bioorganic & Medicinal Chemistry Letters investigated the antibacterial properties of derivatives synthesized from 82419-33-8. The study revealed that certain modifications to the benzoxazine core structure resulted in compounds with potent activity against Gram-positive pathogens, including methicillin-resistant Staphylococcus aureus (MRSA). These findings open new avenues for developing novel antibiotics to address the growing challenge of antimicrobial resistance.

Recent advancements in synthetic methodology have also been reported for this compound. A team at the University of Tokyo developed a more efficient, one-pot synthesis route for 7,8-Difluoro-2,3-dihydro-3-methyl-[4H]-1,4-benzoxazine, achieving a 78% yield while reducing the number of purification steps. This improvement in synthetic accessibility could facilitate broader exploration of its pharmaceutical applications and accelerate structure-activity relationship studies.

From a pharmacological perspective, molecular docking studies have provided insights into the compound's potential binding modes with various biological targets. Computational analyses suggest that the fluorinated benzoxazine scaffold may interact favorably with several neurotransmitter receptors, including dopamine D2 and serotonin 5-HT1A receptors. These theoretical predictions are currently being validated through experimental studies at multiple research institutions.

Looking forward, the unique structural features of 7,8-Difluoro-2,3-dihydro-3-methyl-[4H]-1,4-benzoxazine continue to inspire innovative research directions. Ongoing studies are exploring its potential in developing novel antipsychotic agents, cognitive enhancers, and even anticancer therapeutics. The compound's versatility as a building block in medicinal chemistry underscores its importance in contemporary drug discovery efforts.